Cas no 162088-92-8 (2??-Nitrophenyl 2,2?,3,3?,4?-Penta-O-acetyl-beta-D-xylobioside)
162088-92-8 structure
Product Name:2??-Nitrophenyl 2,2?,3,3?,4?-Penta-O-acetyl-beta-D-xylobioside
CAS No:162088-92-8
MF:C26H31NO16
MW:613.521449327469
CID:109895
PubChem ID:71307117
Update Time:2025-04-18
2??-Nitrophenyl 2,2?,3,3?,4?-Penta-O-acetyl-beta-D-xylobioside Chemical and Physical Properties
Names and Identifiers
-
- b-D-Xylopyranoside, 2-nitrophenyl4-O-(2,3,4-tri-O-acetyl-b-D-xylopyranosyl)-, 2,3-diacetate
- 2-Nitrophenyl2,2',3,3',4'-penta-O-acetyl-b-D-xylobioside
- 2’’-Nitrophenyl 2,2’
- 2’’-NITROPHENYL 2,2’,3,3’,4’-PENTA-O-ACETYL-B-D-XYLOBIOSIDE
- 2’’-Nitrophenyl 2,2’,3,3’,4’-Penta-O-acetyl-β-D-xylobioside
- 2''-Nitrophenyl 2,2',3,3',4'-Penta-O-acetyl-β-D-xylobioside
- [(3R,4S,5R,6S)-4,5-diacetyloxy-6-[(3R,4S,5R,6S)-4,5-diacetyloxy-6-(2-nitrophenoxy)oxan-3-yl]oxyoxan-3-yl] acetate
- 2-Nitrophenyl 4-O-(2,3,4-tri-O-acetyl-β-D-xylopyranosyl)-β-D-xylopyranoside 2,3-Diacetate
- 2-Nitrophenyl 4-O-(2,3,4-tri-O-acetyl-beta-D-xylopyranosyl)-beta-D-xylopyranoside 2,3-diacetate
- 2''-Nitrophenyl 2,2',3,3',4'-Penta-O-acetyl-?-D-xylobioside
- 2''-Nitrophenyl 2,2',3,3',4'-penta-O-acetyl-beta-D-xylobioside
- 162088-92-8
- A-D-xylobioside
- DTXSID00745383
- 2-Nitrophenyl 2,3-di-O-acetyl-4-O-(2,3,4-tri-O-acetyl-beta-D-xylopyranosyl)-beta-D-xylopyranoside
- W-201472
- 2-Nitrophenyl 2,2',3,3',4'-penta-O-acetyl-b-D-xylobioside
- 2 inverted exclamation mark inverted exclamation mark -Nitrophenyl 2,2 inverted exclamation mark ,3,3 inverted exclamation mark ,4 inverted exclamation mark -Penta-O-acetyl-
- (2S,3R,4S,5R)-2-(((3R,4S,5R,6S)-4,5-Diacetoxy-6-(2-nitrophenoxy)tetrahydro-2H-pyran-3-yl)oxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
- 2??-Nitrophenyl 2,2?,3,3?,4?-Penta-O-acetyl-beta-D-xylobioside
-
- Inchi: 1S/C26H31NO16/c1-12(28)37-19-10-35-26(23(40-15(4)31)21(19)38-13(2)29)43-20-11-36-25(24(41-16(5)32)22(20)39-14(3)30)42-18-9-7-6-8-17(18)27(33)34/h6-9,19-26H,10-11H2,1-5H3/t19-,20-,21+,22+,23-,24-,25+,26+/m1/s1
- InChI Key: NEQWPHZHKFBKPE-FVWBIGPJSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@@H](CO1)OC(C)=O)OC(C)=O)OC(C)=O)[C@@H]1CO[C@H]([C@@H]([C@H]1OC(C)=O)OC(C)=O)OC1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 613.16400
- Monoisotopic Mass: 613.16428390g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 43
- Rotatable Bond Count: 14
- Complexity: 1040
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 214Ų
Experimental Properties
- Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.12 g/l) (25 º C),
- PSA: 214.24000
- LogP: 1.25310
2??-Nitrophenyl 2,2?,3,3?,4?-Penta-O-acetyl-beta-D-xylobioside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N504455-1mg |
2??-Nitrophenyl 2,2?,3,3?,4?-Penta-O-acetyl-beta-D-xylobioside |
162088-92-8 | 1mg |
$69.00 | 2023-05-17 | ||
| TRC | N504455-2mg |
2??-Nitrophenyl 2,2?,3,3?,4?-Penta-O-acetyl-beta-D-xylobioside |
162088-92-8 | 2mg |
$104.00 | 2023-05-17 | ||
| TRC | N504455-5mg |
2??-Nitrophenyl 2,2?,3,3?,4?-Penta-O-acetyl-beta-D-xylobioside |
162088-92-8 | 5mg |
$201.00 | 2023-05-17 | ||
| TRC | N504455-50mg |
2??-Nitrophenyl 2,2?,3,3?,4?-Penta-O-acetyl-beta-D-xylobioside |
162088-92-8 | 50mg |
$1596.00 | 2023-05-17 | ||
| Biosynth | EN06793-1 mg |
2-Nitrophenyl 2,2',3,3',4'-penta-O-acetyl-b-D-xylobioside |
162088-92-8 | 1mg |
$114.58 | 2023-01-05 | ||
| Biosynth | EN06793-2 mg |
2-Nitrophenyl 2,2',3,3',4'-penta-O-acetyl-b-D-xylobioside |
162088-92-8 | 2mg |
$191.04 | 2023-01-05 | ||
| Biosynth | EN06793-5 mg |
2-Nitrophenyl 2,2',3,3',4'-penta-O-acetyl-b-D-xylobioside |
162088-92-8 | 5mg |
$318.25 | 2023-01-05 |
2??-Nitrophenyl 2,2?,3,3?,4?-Penta-O-acetyl-beta-D-xylobioside Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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